2-Benzylthio-3,5-dinitrobenzoic acid methyl ester

• CAS No.: 124371-61-5
• Molecular Formula: C15H12N2O6S
• Molecular Weight: 348.3 g/mol
• IUPAC Name: methyl 2-benzylsulfanyl-3,5-dinitrobenzoate
• InChI: InChI=1S/C15H12N2O6S/c1-23-15(18)12-7-11(16(19)20)8-13(17(21)22)14(12)24-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3
• InChI Key: FKJGQRWTYBAWNU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-])SCC2=CC=CC=C2

Description

2-Benzylthio-3,5-dinitrobenzoic acid methyl ester is a useful research compound. Its molecular formula is C15H12N2O6S and its molecular weight is 348.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

332 g (2.40 mol) of potassium carbonate are introduced into 500 ml of dimethylformamide and cooled to -5° C. 375 g (1.14 mol) of 2-chloro-3,5-dinitrobenzoic acid (75% with 25% water; transport and storage form) in 1.1 l of dimethylformamide are then added over a period of 30 minutes, during which time the internal temperature is maintained at from -5° to 4° C. 142 g (1.14 mol) of benzyl mercaptan are then added dropwise at from 0° to 3° C. over a period of 2.5 hours. The temperature is subsequently raised to 20° C. over a period of 16 hours. 170 g (1.2 mol) of methyl iodide are then added dropwise at room temperature over a period of 5 hours. The reaction mixture is then stirred for 16 hours at room temperature and afterwards poured onto 3 l of ice/water, stirred and filtered. The material obtained by filtering with suction is washed four times with 700 ml of water each time and is hydrogenated in the next stage while still damp (see Example 1.15). The dried product has a melting point of 113°-114° C.